Cas no 16479-50-8 (Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin)
16479-50-8 structure
Product Name:Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin
CAS No:16479-50-8
MF:C35H54O10
MW:634.797272205353
CID:140071
PubChem ID:27886
Update Time:2025-07-12
Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin Chemical and Physical Properties
Names and Identifiers
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- Card-20(22)-enolide,3-[[2,6-dideoxy-4-O-(2,6-dideoxy-b-D-ribo-hexopyranosyl)-b-D-ribo-hexopyranosyl]oxy]-14-hydroxy-, (3b,5b)-
- card-20(22)-enolide, 3-[[2,6-dideoxy-4-O-(2,6-dideoxy-beta-D-ribo-hexopyranosyl)-beta-D-ribo-hexopyranosyl]oxy]-14-hydroxy-, (3beta,5beta,8xi,9xi)-
- 3-[(3S,5R,10S,13R,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahyd
- Card-20(22)-enolide,3-[[2,6-dideoxy-4-O-(2,6-dideoxy-b-D-ribo-hexopyranosyl)-b-D-ribo-hexopyranosyl]oxy]-14-hydroxy-, (3b,5b)
- Digitoxigenine bis-digitoxoside
- 3beta-((2,6-Dideoxy-4-O-(2,6-dideoxy-beta-D -ribo-hexopyranosyl)-beta-D -ribo-hexopyranosyl)oxy)-14-hydroxy-5beta-card-20(22)-enolide
- Digitoxin digitoxoside
- 16479-50-8
- Digitoxigenin 3-O-bisdigitoxoside
- 5-beta-Card-20(22)-enolide, 3-beta,14-dihydroxy-, didigitoxoside
- 3-[(3S,5R,10S,13R,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
- EINECS 240-533-8
- 5-beta-Card-20(22)-enolide, 3-beta-((O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4))oxy)-14-hydroxy-
- Digitoxigenin-bis(digitoxoside)
- Digitoxigenin di(digitoxoside)
- BRN 0101942
- DTXSID20936993
- 3-{[2,6-Dideoxy-4-O-(2,6-dideoxyhexopyranosyl)hexopyranosyl]oxy}-14-hydroxycard-20(22)-enolide
- Digitoxigenin bisdigitoxoside
- 4-18-00-01478 (Beilstein Handbook Reference)
- Digitoxigenin bisdigitoxide
- Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin
-
- Inchi: 1S/C35H54O10/c1-18-31(39)26(36)15-30(42-18)45-32-19(2)43-29(16-27(32)37)44-22-7-10-33(3)21(14-22)5-6-25-24(33)8-11-34(4)23(9-12-35(25,34)40)20-13-28(38)41-17-20/h13,18-19,21-27,29-32,36-37,39-40H,5-12,14-17H2,1-4H3/t18-,19-,21-,22+,23-,24?,25?,26+,27+,29+,30+,31-,32-,33+,34-,35+/m1/s1
- InChI Key: CERUVRSAHAFOLZ-LAWPZHMJSA-N
- SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CCC1[C@@]3(C)CC[C@@H](C[C@H]3CCC21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O)O)O
Computed Properties
- Exact Mass: 634.371698
- Monoisotopic Mass: 634.371698
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 45
- Rotatable Bond Count: 5
- Complexity: 1160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 144
Experimental Properties
- Density: 1.3
- Boiling Point: 794.1°C at 760 mmHg
- Flash Point: 246.7°C
- Refractive Index: 1.59
Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D445954-2.5mg |
Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin |
16479-50-8 | 2.5mg |
$ 158.00 | 2023-09-07 | ||
| TRC | D445954-5mg |
Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin |
16479-50-8 | 5mg |
$ 276.00 | 2023-09-07 | ||
| TRC | D445954-10mg |
Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin |
16479-50-8 | 10mg |
$523.00 | 2023-05-18 | ||
| TRC | D445954-25mg |
Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin |
16479-50-8 | 25mg |
$1034.00 | 2023-05-18 |
Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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